Cas no 741250-63-5 (Benzenamine,2-ethyl-3,5-dinitro-)

• Product Name: Benzenamine,2-ethyl-3,5-dinitro-
• CAS No: 741250-63-5
• MF: C₈H₉N₃O₄
• MW: 211.174761533737
• CID: 560184
• PubChem ID: 45095001
• Update Time: 2025-04-19

Benzenamine,2-ethyl-3,5-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,2-ethyl-3,5-dinitro-
• Benzenamine, 2-ethyl-3,5-dinitro- (9CI)
• 2-ethyl-3,5-dinitroaniline
• DTXSID50667344
• 741250-63-5

• Inchi： 1S/C8H9N3O4/c1-2-6-7(9)3-5(10(12)13)4-8(6)11(14)15/h3-4H,2,9H2,1H3
• InChI Key： BGNDEPVCCNWEMM-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=C(C=1CC)N)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 211.059
• Monoisotopic Mass: 211.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118A^2
• XLogP3: 1.7